![molecular formula C16H14BrFN2O3S B2409173 4-bromo-N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)benzenesulfonamide CAS No. 896313-34-1](/img/structure/B2409173.png)
4-bromo-N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-bromo-N-(3-fluorophenyl)benzenesulfonamide” is a chemical compound with the molecular formula C12H9BrFNO2S and a molecular weight of 330.17 .
Molecular Structure Analysis
The molecular structure of “4-bromo-N-(3-fluorophenyl)benzenesulfonamide” consists of 12 carbon atoms, 9 hydrogen atoms, 1 bromine atom, 1 fluorine atom, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
- Research : Scientists have synthesized derivatives of this compound and evaluated their antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal species. Promising results have been observed .
- Studies : Researchers have assessed the anticancer potential of these derivatives, particularly against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). Compounds d6 and d7 have shown notable activity in inhibiting cancer cell growth .
- Findings : Compounds d1, d2, d3, d6, and d7 exhibit favorable binding scores within specific protein binding pockets (PDB IDs: 1JIJ, 4WMZ, and 3ERT). This indicates their potential as lead compounds for rational drug design .
- Mechanisms : Thiazole-based compounds may interfere with bacterial lipid biosynthesis and exhibit antimicrobial effects .
Antimicrobial Activity
Anticancer Properties
Molecular Docking Studies
Thiazole Nucleus as a Scaffold
Drug Resistance Mitigation
properties
IUPAC Name |
4-bromo-N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrFN2O3S/c17-11-4-6-15(7-5-11)24(22,23)19-13-9-16(21)20(10-13)14-3-1-2-12(18)8-14/h1-8,13,19H,9-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOKAMBIJDAYYHH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC(=CC=C2)F)NS(=O)(=O)C3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.